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Compound of Interest

Compound Name: Benzylhydrazine dihydrochloride

Cat. No.: B1207700

For Immediate Release

This technical guide provides a comprehensive overview of the methodologies and data
integral to the structural elucidation of benzylhydrazine dihydrochloride. Designed for
researchers, scientists, and professionals in drug development, this document details the
chemical properties, synthesis, and spectroscopic analysis of this important organic compound.

Introduction

Benzylhydrazine dihydrochloride (C7H12CI2Nz2) is a hydrazine derivative that serves as a
crucial intermediate in the synthesis of various pharmaceuticals and other organic compounds.
[1][2] Its chemical reactivity, largely attributed to the hydrazine moiety, allows for its participation
in a variety of chemical reactions, including condensations and oxidations. An in-depth
understanding of its structure is paramount for its effective utilization in research and
development. This guide outlines the key data and experimental protocols involved in
confirming the molecular structure of benzylhydrazine dihydrochloride.

Physicochemical Properties

The fundamental physical and chemical properties of benzylhydrazine dihydrochloride are
summarized in the table below. This data provides a foundational dataset for the identification
and handling of the compound.
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Property Value Reference
Molecular Formula C7H12CI2Nz2 [3114]
Molecular Weight 195.09 g/mol [3]
White to slightly yellow/beige
Appearance [1]
powder/crystal
Melting Point 143-145 °C (decomposes) [1]
Solubility Soluble in water [4]
CAS Number 20570-96-1 [11[2][3]
benzylhydrazine;dihydrochlorid
IUPAC Name [3]
e
SMILES C1=CC=C(C=C1)CNN.Cl.CI

INChl=1S/C7H10N2.2CIH/c8-
InChl 9-6-7-4-2-1-3-5-7;;/h1- [3]
5,9H,6,8H2;2*1H

Structural Elucidation Workflow

The elucidation of the structure of benzylhydrazine dihydrochloride follows a logical
progression of analytical techniques. Each step provides crucial information that, when
combined, confirms the atomic connectivity and overall structure of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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